Cas no 895572-61-9 (Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)-)

Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)- structure
895572-61-9 structure
Product Name:Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)-
CAS No:895572-61-9
MF:C17H20N2O2S
MW:316.417902946472
CID:1942655
PubChem ID:59776358
Update Time:2025-04-21

Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[1,1'-biphenyl]-4-yl-4-(methylsulfonyl)-
    • 895572-61-9
    • DTXSID301209599
    • Piperazine, 1-[1,1a(2)-biphenyl]-4-yl-4-(methylsulfonyl)-
    • SCHEMBL2155130
    • Inchi: 1S/C17H20N2O2S/c1-22(20,21)19-13-11-18(12-14-19)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h2-10H,11-14H2,1H3
    • InChI Key: SWQLTXNHVLRPTL-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCN(C2C=CC(C3C=CC=CC=3)=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 316.12454906Da
  • Monoisotopic Mass: 316.12454906Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 49Ų
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